Cas no 119822-20-7 (Propanediamide, 2-[(4-nitrophenyl)methyl]-)

Propanediamide, 2-[(4-nitrophenyl)methyl]- structure
119822-20-7 structure
Product Name:Propanediamide, 2-[(4-nitrophenyl)methyl]-
CAS No:119822-20-7
MF:C10H11N3O4
MW:237.212042093277
CID:1210092
PubChem ID:21692446
Update Time:2025-04-20

Propanediamide, 2-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Propanediamide, 2-[(4-nitrophenyl)methyl]-
    • TUKRUXRDUXTVHJ-UHFFFAOYSA-N
    • 2-(4-nitrobenzyl)malonamide
    • 119822-20-7
    • DB-422151
    • SCHEMBL9308221
    • Inchi: 1S/C10H11N3O4/c11-9(14)8(10(12)15)5-6-1-3-7(4-2-6)13(16)17/h1-4,8H,5H2,(H2,11,14)(H2,12,15)
    • InChI Key: TUKRUXRDUXTVHJ-UHFFFAOYSA-N
    • SMILES: O=C(C(C(N)=O)CC1C=CC(=CC=1)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 237.07495584g/mol
  • Monoisotopic Mass: 237.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 132Ų
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